Cas no 1205098-82-3 (1-(2,3-Dihydrobenzofuran-4-yl)ethanone)

• Product Name: 1-(2,3-Dihydrobenzofuran-4-yl)ethanone
• CAS No: 1205098-82-3
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 2890866
• Update Time: 2025-06-09

1-(2,3-Dihydrobenzofuran-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydrobenzofuran-4-yl)ethanone
• 1-(2,3-dihydro-1-benzofuran-4-yl)ethanone
• 1-(2,3-Dihydrobenzofuran-4-yl)ethanone

• Inchi： 1S/C10H10O2/c1-7(11)8-3-2-4-10-9(8)5-6-12-10/h2-4H,5-6H2,1H3
• InChI Key： KYSQYUDLMDEGRP-UHFFFAOYSA-N
• SMILES： O1C2C=CC=C(C(C)=O)C=2CC1

Computed Properties

• Exact Mass: 162.068079557 g/mol
• Monoisotopic Mass: 162.068079557 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3
• Molecular Weight: 162.18

1-(2,3-Dihydrobenzofuran-4-yl)ethanone Security Information

• Storage Condition：(BD607395)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetophenones

Additional information on 1-(2,3-Dihydrobenzofuran-4-yl)ethanone

Introduction to 1-(2,3-Dihydrobenzofuran-4-yl)ethanone (CAS No. 1205098-82-3)

1-(2,3-Dihydrobenzofuran-4-yl)ethanone (CAS No. 1205098-82-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 4-(1-Oxopropyl)-2,3-dihydrobenzofuran, is characterized by its unique structural features and potential applications in various scientific and industrial domains.

The molecular structure of 1-(2,3-Dihydrobenzofuran-4-yl)ethanone consists of a 2,3-dihydrobenzofuran ring fused to an ethanone group. The 2,3-dihydrobenzofuran moiety is a six-membered ring with an oxygen atom and a double bond, which imparts specific chemical and physical properties to the compound. The ethanone group, on the other hand, contributes to the compound's reactivity and functional versatility.

In recent years, 1-(2,3-Dihydrobenzofuran-4-yl)ethanone has been extensively studied for its potential biological activities. Research has shown that this compound exhibits significant antioxidant properties, which can be attributed to its ability to scavenge free radicals and protect cells from oxidative damage. This makes it a promising candidate for the development of therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Beyond its antioxidant properties, 1-(2,3-Dihydrobenzofuran-4-yl)ethanone has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various biological models. These findings suggest that 1-(2,3-Dihydrobenzofuran-4-yl)ethanone could be a valuable component in the formulation of anti-inflammatory drugs.

In the realm of cancer research, 1-(2,3-Dihydrobenzofuran-4-yl)ethanone has shown promise as a potential anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells and inhibit tumor growth. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and survival. These preliminary results warrant further investigation to explore the full therapeutic potential of 1-(2,3-Dihydrobenzofuran-4-yl)ethanone in cancer treatment.

The synthesis of 1-(2,3-Dihydrobenzofuran-4-yl)ethanone has been optimized using various methodologies to improve yield and purity. One common approach involves the reaction of 4-bromomethyl-2,3-dihydrobenzofuran with an appropriate ketone or aldehyde under controlled conditions. Advanced synthetic techniques such as catalytic hydrogenation and metal-catalyzed cross-coupling reactions have also been employed to enhance the efficiency of the synthesis process.

In addition to its biological activities, 1-(2,3-Dihydrobenzofuran-4-yl)ethanone has found applications in materials science and chemical engineering. Its unique structural features make it a suitable precursor for the synthesis of more complex molecules with tailored properties. For instance, it can be used as a building block in the development of functional polymers and advanced materials with enhanced mechanical strength and thermal stability.

The safety profile of 1-(2,3-Dihydrobenzofuran-4-yl)ethanone is an important consideration for its practical applications. Toxicological studies have generally shown that this compound is well-tolerated at therapeutic concentrations. However, as with any chemical substance, proper handling and storage protocols should be followed to ensure safety in laboratory settings and industrial processes.

In conclusion, 1-(2,3-Dihydrobenzofuran-4-yl)ethanone (CAS No. 1205098-82-3) is a multifaceted compound with a wide range of potential applications in medicine, materials science, and chemical engineering. Ongoing research continues to uncover new insights into its biological activities and synthetic methodologies, paving the way for innovative uses in various fields. As scientific understanding deepens, it is likely that this compound will play an increasingly important role in advancing human health and technological innovation.